Cas no 176250-99-0 (1-Bromo-4-butoxy-2-methylbenzene)

• Product Name: 1-Bromo-4-butoxy-2-methylbenzene
• CAS No: 176250-99-0
• MF: C₁₁H₁₅BrO
• MW: 243.140
• CID: 4553906
• PubChem ID: 69804261
• Update Time: 2025-06-19

1-Bromo-4-butoxy-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-methyl-4-n-butoxylbenzene
• 1-bromo-4-butoxy-2-methylbenzene
• SCHEMBL6503962
• 1-Bromo-4-n-butyloxy-2-methylbenzene
• 176250-99-0
• E91610
• AKOS017552654
• 1-Bromo-4-butoxy-2-methylbenzene

• MDL： MFCD18447587
• Inchi： InChI=1S/C11H15BrO/c1-3-4-7-13-10-5-6-11(12)9(2)8-10/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： JOENTWFSYBKJRL-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C(=C1)C)Br

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 287.6±20.0 °C at 760 mmHg
• Flash Point: 122.5±7.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Bromo-4-butoxy-2-methylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers